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Compound of Interest |

Compound Name: 1-(2-Nitroethyl)-2-naphthol
CAS No.: 96853-41-7
Cat. No.: B114333
Get Quote
. J

For researchers, scientists, and drug development professionals, the safe handling and
disposal of laboratory chemicals is of paramount importance. This guide provides essential
safety and logistical information for the proper disposal of 1-(2-Nitroethyl)-2-naphthol, a
naphthalene derivative used in research.

Immediate Safety Advisory: A specific Safety Data Sheet (SDS) for 1-(2-Nitroethyl)-2-
naphthol is not readily available in public databases. The SDS is the primary document
providing comprehensive safety, handling, and disposal information. Therefore, the first and
most critical step is to obtain the SDS from the chemical manufacturer or supplier. All handling
and disposal decisions must be guided by the information contained in the specific SDS for this

compound.

In the absence of an SDS, the compound must be treated as hazardous waste. The following
procedures are based on general best practices for novel or undocumented research
chemicals and should be followed until a specific SDS is available and has been reviewed by
your institution's Environmental Health and Safety (EHS) department.

Step-by-Step Disposal and Operations Plan
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Contact Your Supplier: Immediately contact the manufacturer or supplier from whom 1-(2-
Nitroethyl)-2-naphthol was purchased to request a copy of the Safety Data Sheet. This is a
mandatory step.

Consult EHS: Provide the compound name, any known information, and the fact that an SDS
is not immediately available to your institution's EHS officer. They will provide guidance on
the appropriate waste stream and disposal procedures according to your local, state, and
federal regulations.

Treat as Hazardous Waste: Until otherwise specified by the SDS or your EHS department,
handle and dispose of 1-(2-Nitroethyl)-2-naphthol as hazardous chemical waste.

Personal Protective Equipment (PPE): When handling the compound, wear appropriate
PPE, including:

o

Chemical-resistant gloves (Nitrile or Neoprene).

[¢]

Safety goggles or a face shield.

A lab coat.

[¢]

Work should be conducted in a well-ventilated area or under a chemical fume hood.

o

Waste Collection and Storage:
o Collect waste in a designated, properly sealed, and chemically compatible container.

o Do not mix this waste with other chemical waste streams. The chemical structure,
containing both a nitro group and a naphthol group, suggests potential reactivity. Nitro
compounds can be energetic or explosive, and their reactivity with other chemicals must
be considered.[1]

o Label the waste container clearly with the full chemical name: "Hazardous Waste: 1-(2-
Nitroethyl)-2-naphthol" and any other identifiers required by your institution.

o Store the sealed waste container in a designated satellite accumulation area away from
incompatible materials.[2]
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» Disposal Pathway: Arrange for the pickup of the hazardous waste through your institution's
EHS department. Do not attempt to dispose of this chemical down the drain or in regular
trash.[3][4]

Key Data and Experimental Protocols

Without a specific SDS, quantitative data for 1-(2-Nitroethyl)-2-naphthol is not available. Once
the SDS is obtained, it will provide critical information for a full safety assessment. The table
below outlines the essential data points you should locate in the document.

Data Point Information to Extract from SDS

Look for Hazard (H) and Precautionary (P)
GHS Hazard Classification statements (e.g., H302: Harmful if swallowed).

This will define the specific risks.[1]

) ) Section 8 of the SDS will specify the required
Personal Protective Equipment _ _
PPE (e.g., glove type, respirator requirements).

Note properties like flash point, solubility, and
Physical & Chemical Properties decomposition temperature to understand

storage and handling risks.[5]

Section 10 will list conditions to avoid (e.g.,
Stability & Reactivity heat, shock) and incompatible materials (e.g.,

strong oxidizing agents, acids, bases).[6]

) ] ] Section 11 provides data on acute and chronic
Toxicological Information
health effects.

Section 13 provides specific instructions for
Disposal Considerations disposal and may include relevant waste codes.

This is the most critical section for your query.[7]

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for the disposal of a chemical for
which a Safety Data Sheet is not immediately available.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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